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Compound of Interest

Compound Name: Barium carbonate, CP

Cat. No.: B147902 Get Quote

An In-depth Technical Guide to Barium Carbonate (CAS No. 513-77-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium carbonate, identified by CAS number 513-77-9, is an inorganic compound with the

chemical formula BaCO₃.[1] It is a white, odorless, and tasteless powder that occurs naturally

as the mineral witherite.[2][3] While insoluble in water, it is soluble in most acids, with the

notable exception of sulfuric acid.[4][5] This compound is one of the most significant barium

compounds in commercial use, serving as a key precursor for the synthesis of other barium-

containing materials and finding extensive application across various industries.[1][6]

Physicochemical Properties
Barium carbonate is a dense, white powder.[2] Its fundamental physical and chemical

characteristics are summarized below.

Table 1: General Physicochemical Properties of Barium Carbonate
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Property Value Source(s)

CAS Number 513-77-9 [7]

Molecular Formula BaCO₃ [1]

Molecular Weight 197.34 g/mol [4][8]

Appearance White crystalline powder/solid [4][9]

Density 4.275 - 4.43 g/cm³ [4][8]

Melting Point
811 °C (1,492 °F; 1,084 K)

(Polymorphic transformation)
[1]

Boiling Point
1,450 °C (2,640 °F; 1,720 K)

(Decomposes from 1,360 °C)
[1][2]

Refractive Index (n_D) 1.676 [1]

Hardness (Mohs) 3.50 [10]

Solubility
Barium carbonate is poorly soluble in water, a key characteristic influencing its applications and

handling.[1][11] Its solubility is slightly affected by temperature and significantly by the

presence of acids or carbon dioxide-infused water.[4][12]

Table 2: Solubility of Barium Carbonate
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Solvent Solubility Temperature Source(s)

Water 16 mg/L 8.8 °C [1]

22 mg/L 18 °C [1]

24 mg/L 20 °C [1]

Acids (HCl, HNO₃,

Acetic Acid)
Soluble (decomposes) Ambient [2][4]

Sulfuric Acid Insoluble Ambient [4]

Ammonium

Chloride/Nitrate

Solutions

Soluble Ambient [4][12]

Carbon Dioxide-Water
Slightly Soluble

(1:1000)
Ambient [4][12]

Alcohol Soluble Ambient [10]

Thermal Properties and Crystal Structure
Barium carbonate undergoes phase transitions at elevated temperatures before decomposing.

[12][13] It initially exists in an orthorhombic crystal structure, similar to aragonite.[13][14]

Table 3: Thermal and Structural Properties of Barium Carbonate
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Property Value Source(s)

Thermal Decomposition
Begins at ~1025°C, significant

at 1360-1450°C
[2][12][15]

Phase Transition (α to β)
811 °C (Orthorhombic to

Trigonal)
[13]

Phase Transition (β to γ) 940 °C (Trigonal to Cubic) [13]

Crystal System (Ambient)
Orthorhombic (Pnma space

group)
[13][14]

Lattice Parameters (a, b, c)
a = 5.3103 Å, b = 8.9122 Å, c

= 6.4365 Å
[13]

Key Chemical Reactions
Barium carbonate serves as a versatile precursor for other barium compounds primarily

through its reaction with acids and its thermal decomposition.

Reaction with Acids
Barium carbonate reacts with acids like hydrochloric acid to form soluble barium salts, water,

and carbon dioxide gas.[1][11] This reaction is a common route to synthesize various barium

compounds.[2][16]
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Caption: Reaction of Barium Carbonate with Hydrochloric Acid.
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Thermal Decomposition
Upon heating to high temperatures, barium carbonate decomposes into barium oxide (BaO)

and carbon dioxide.[2][12] This is a primary method for producing barium oxide.[10]

BaCO₃ (s)
Barium Carbonate

BaO (s)
Barium Oxide

 Heat (>1300°C) 

+

CO₂ (g)
Carbon Dioxide

Click to download full resolution via product page

Caption: Thermal Decomposition of Barium Carbonate.

Experimental Protocols: Synthesis
Commercial production of barium carbonate is primarily achieved from barium sulfide (BaS),

which is in turn produced from the mineral barite (BaSO₄). Two main methods are employed.

Carbonation Method
This is the more common industrial process for producing high-purity barium carbonate.[1][16]

Objective: To synthesize barium carbonate via the reaction of barium sulfide with carbon

dioxide.

Materials: Barium sulfide (BaS) solution, Carbon Dioxide (CO₂) gas, Water (H₂O).
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Procedure:

A solution of barium sulfide is prepared.[9]

Carbon dioxide gas is passed through the BaS solution at a controlled temperature of 40

to 90 °C.[1][3]

Barium carbonate precipitates out of the solution as a solid slurry, while hydrogen sulfide

gas is released as a byproduct.[9][16] The reaction is: BaS + CO₂ + H₂O → BaCO₃↓ +

H₂S↑.[9]

The resulting BaCO₃ slurry undergoes filtration to separate the solid product.[16]

The filtered cake is washed to remove impurities.[9]

The purified barium carbonate is then dried (e.g., at 300°C) and pulverized to obtain the

final powder product.[9]

Soda Ash Method
This method involves treating barium sulfide with sodium carbonate (soda ash).[1]

Objective: To synthesize barium carbonate via a double displacement reaction.

Materials: Barium sulfide (BaS), Sodium carbonate (Na₂CO₃), Water.

Procedure:

An aqueous solution of barium sulfide is prepared.

The solution is treated with sodium carbonate at a temperature of 60 to 70 °C.[1][3]

A precipitation reaction occurs: BaS + Na₂CO₃ → BaCO₃↓ + Na₂S.

The precipitated barium carbonate is then filtered, washed, and dried, similar to the

carbonation method.
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Caption: Commercial Production Workflow for Barium Carbonate.
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Uses and Applications
Barium carbonate is a critical material in numerous industrial and research applications due to

its chemical properties.

Barium Carbonate
(BaCO₃)

Ceramics Industry Glass Manufacturing Chemical Precursor Electronics Brick & Tile Production Other Applications

• Flux in glazes
• Matting & crystallizing agent

• Produces unique colors

• Increases refractive index
• Used in specialty & optical glass

• Radiation shielding (e.g., TV tubes)

• Production of BaO, BaCl₂, Ba(NO₃)₂
• Precursor for ferrites & titanates

• Sulfate removal in chlor-alkali process

• Barium titanate for capacitors
• PTC thermistors

• Piezoelectric devices

• Precipitates soluble salts
• Prevents efflorescence

• Rodenticide
• Welding electrode coatings

• Weighting agent in drilling muds
• Pyrotechnics (green color)

Click to download full resolution via product page

Caption: Major Applications of Barium Carbonate.

Ceramics Industry: It is widely used as an ingredient in ceramic glazes where it acts as a

flux, a matting agent, and a crystallizing agent.[1] It combines with coloring oxides to produce

unique colors not easily achievable by other means.[1][9]

Glass Manufacturing: In specialty glass production, it increases the refractive index and

brilliance.[9] It was historically used in the glass for cathode ray television screens to block

X-ray emissions.[10]

Chemical Precursor: Barium carbonate is a common precursor to other barium-containing

compounds such as ferrites and barium titanate (BaTiO₃), which is used for manufacturing

multilayer ceramic capacitors.[1][17] It is also used to produce barium oxide and peroxide.[8]

[9]
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Brick, Tile, and Pottery: It is added to clays to precipitate soluble salts like calcium and

magnesium sulfates that cause efflorescence, an undesirable white powdery deposit on the

surface of fired bricks.[1]

Electronics: The compound is a key component in the production of electronic ceramics,

capacitors, and PTC thermistors.[9][17]

Other Uses: It is an ingredient in some rodenticides, although this use is controversial due to

its toxicity.[9] It is also used in oil drilling, photography, and as a coating for welding

electrodes.[9][18][19]

Safety and Handling
Barium carbonate is toxic by ingestion.[4][5] Upon ingestion, it reacts with gastric acid (HCl) to

form soluble barium chloride, which is acutely poisonous.[2][18]

Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection to avoid dust inhalation.[20][21] Ensure adequate ventilation and avoid

creating dust.[7][18]

First Aid (Ingestion): If swallowed, rinse the mouth with water (if the person is conscious) and

seek immediate medical attention.[18][20][22] A soluble sulfate solution, such as magnesium

or sodium sulfate, may be administered to precipitate the barium as inert barium sulfate.[2]

[18]

Storage: Store in a dry, well-ventilated place in a tightly closed container, away from acids.

[18][23]

Disposal: Should not be released into the environment.[18] To neutralize for disposal, it can

be reacted with sulfuric acid to form the inert and highly insoluble barium sulfate.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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